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M4K2281 is a potent and selective inhibitor of Activin receptor-like kinase-2 (ALK2), also known

as ACVR1.[1][2] Developed as a conformationally constrained analog, M4K2281 demonstrates

significant promise for targeted therapeutic applications, particularly in diseases driven by

aberrant ALK2 signaling, such as Diffuse Intrinsic Pontine Glioma (DIPG).[2][3][4] This

document provides an in-depth guide to the selectivity profile of M4K2281, detailing its

inhibitory activity against a panel of kinases, the experimental methodologies used for its

characterization, and its mechanism of action.

Data Presentation: Kinase Inhibition Profile
The selectivity of M4K2281 and its analogs was primarily assessed against members of the

ALK family of kinases. The following table summarizes the biochemical potency (IC50) of

M4K2281 and a key related compound, M4K2304, against ALK2 and other closely related

kinases.
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Kinase Target M4K2281 IC50 (nM) M4K2304 IC50 (nM)

ALK2 (ACVR1) 2 1180

ALK4 (ACVR1B) - 393-fold selective over ALK4

ALK5 (TGFβ-R1) -
Exceptionally selective over

ALK5

ALK1 -
Slight improvement in

selectivity over ALK1

ALK6 -
Slight improvement in

selectivity over ALK6

Note: Specific IC50 values for M4K2281 against ALK1, ALK4, ALK5, and ALK6 are not

explicitly detailed in the provided search results, but the qualitative descriptions from the source

material indicate a favorable selectivity profile. For the related compound M4K2304, a

substantial 393-fold selectivity over ALK4 was reported.[2][3]

A broader kinome-wide selectivity analysis was performed on the related compound M4K2304,

revealing a generally favorable profile with limited off-target activity. The most sensitive off-

target kinases included RIPK2, DDR1, BRK, EGFR-L858R, EGFR-L861Q, TNIK, Lyn, and

CK1.[2]

Mechanism of Action
M4K2281 functions as a Type I kinase inhibitor, binding to the ATP-binding pocket of the ALK2

kinase domain.[2][4] This competitive inhibition prevents the phosphorylation of downstream

signaling molecules, primarily SMAD1/5/8, thereby blocking the propagation of the signaling

cascade.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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